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Compound of Interest

Compound Name: ZJ01

Cat. No.: B1193803 Get Quote

An In-depth Technical Guide on the Discovery and Origin of Compound ZJ01

For Researchers, Scientists, and Drug Development Professionals

Introduction
Compound ZJ01 is a novel, small-molecule inhibitor of the Kelch-like ECH-associated protein 1

(Keap1)-Nuclear factor erythroid 2-related factor 2 (Nrf2) protein-protein interaction (PPI).[1][2]

Its discovery represents a significant advancement in the development of therapeutic agents

targeting oxidative stress and inflammation-related diseases. ZJ01 was identified from a

proprietary compound library and has demonstrated cytoprotective effects in models of septic

cardiomyopathy.[1][2] This technical guide provides a comprehensive overview of the

discovery, origin, and mechanism of action of ZJ01, including detailed experimental protocols

and quantitative data.

Chemical Properties
ZJ01 possesses an iminocoumarin-benzothiazole core structure.[2] The synthesis of ZJ01 has

been reported, indicating its origin as a synthetic compound.[1]

Discovery and Screening
ZJ01 was identified from an in-house library containing 569 compounds through a screening

cascade designed to find inhibitors of the Keap1-Nrf2 PPI.[2] The initial screening utilized a

fluorescence polarization (FP) assay, which identified ZJ01 as a promising hit.
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Screening Funnel
The logical workflow for the identification of ZJ01 is depicted below.
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Screening Cascade

569-Compound Library

Fluorescence Polarization (FP) Assay
(100 µM)

Hit Confirmation (ZJ01)

Surface Plasmon Resonance (SPR) Assay

In Vitro & In Vivo Biological Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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